Cas no 154713-84-5 (1H-2-Benzopyran-1,3(4H)-dione,7-methyl-)
154713-84-5 structure
Product Name:1H-2-Benzopyran-1,3(4H)-dione,7-methyl-
CAS No:154713-84-5
MF:C10H8O3
MW:176.168723106384
CID:106684
PubChem ID:45117217
Update Time:2025-04-18
1H-2-Benzopyran-1,3(4H)-dione,7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-1,3(4H)-dione,7-methyl-
- 1H-2-Benzopyran-1,3(4H)-dione,7-methyl-(9CI)
- SCHEMBL2336115
- 7-Methylisochroman-1,3-dione
- OPECHWNBIKSYDC-UHFFFAOYSA-N
- 7-Methyl-3,4-dihydro-1H-2-benzopyran-1,3-dione
- 7-Methylisochromane-1,3-dione
- 154713-84-5
- CS-0140395
- 7-methyl-4H-isochromene-1,3-dione
- 4-methylhomophthalic anhydride
-
- Inchi: 1S/C10H8O3/c1-6-2-3-7-5-9(11)13-10(12)8(7)4-6/h2-4H,5H2,1H3
- InChI Key: OPECHWNBIKSYDC-UHFFFAOYSA-N
- SMILES: O1C(CC2C=CC(C)=CC=2C1=O)=O
Computed Properties
- Exact Mass: 176.047
- Monoisotopic Mass: 176.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 1.6
1H-2-Benzopyran-1,3(4H)-dione,7-methyl- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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